2-((6-(2,5-dimethylphenyl)pyridazin-3-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((6-(2,5-dimethylphenyl)pyridazin-3-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C18H18N4O2S and its molecular weight is 354.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Biological Effects of Acetamide Derivatives
Acetamide and its derivatives, including dimethyl derivatives, have been extensively studied for their biological effects. These compounds continue to hold commercial importance, and research over the years has significantly enhanced our understanding of the biological consequences of exposure to these chemicals. The review by Kennedy (2001) emphasizes the varied biological responses among acetamide derivatives and the expansion of environmental toxicology data over the years (Kennedy, 2001).
Pyrazole Heterocycles in Medicinal Chemistry
The pyrazole moiety is recognized as a pharmacophore due to its role in numerous biologically active compounds. Pyrazoles are extensively used in organic synthesis and exhibit a wide range of biological activities such as anticancer, anti-inflammatory, and antiviral effects. Dar and Shamsuzzaman (2015) highlight the importance of pyrazole derivatives in medicinal chemistry and their synthesis using various reagents (Dar & Shamsuzzaman, 2015).
Quinazolines and Pyrimidines for Optoelectronic Materials
Quinazolines and pyrimidines play a significant role beyond their biological activities, particularly in the creation of optoelectronic materials. Research on these derivatives has shown their utility in electronic devices, luminescent elements, and photoelectric conversion elements. Lipunova et al. (2018) discuss the incorporation of quinazoline and pyrimidine fragments into π-extended conjugated systems for novel optoelectronic materials (Lipunova, Nosova, Charushin, & Chupakhin, 2018).
Chrysin's Hepatoprotective and Nephroprotective Activities
Chrysin, a flavonoid, exhibits a wide range of pharmacological properties, including hepatoprotective and nephroprotective activities against various drugs and toxic agents. The review by Pingili et al. (2019) discusses the biochemical and molecular mechanisms behind these activities, highlighting chrysin's potential in reducing hepatotoxicity and nephrotoxicity (Pingili et al., 2019).
Properties
IUPAC Name |
2-[6-(2,5-dimethylphenyl)pyridazin-3-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O2S/c1-11-4-5-12(2)14(8-11)15-6-7-18(21-20-15)25-10-17(23)19-16-9-13(3)24-22-16/h4-9H,10H2,1-3H3,(H,19,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQUNNCKVVDXVHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C2=NN=C(C=C2)SCC(=O)NC3=NOC(=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.